Cas no 6325-05-9 ( )

• Product Name: &nbsp
• CAS No: 6325-05-9
• MF: C₁₃H₂₁BrN₂OS
• MW: 333.28764128685
• CID: 959501
• PubChem ID: 54605408
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC29855; NSC-29855;
• 6325-05-9
• NSC29855
• 4-[(Piperidin-1-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-one--hydrogen bromide (1/1)
• NSC-29855
• DTXSID90714023
•  

• Inchi： 1S/C13H20N2OS.BrH/c16-13-14-12-10(5-4-6-11(12)17-13)9-15-7-2-1-3-8-15;/h10H,1-9H2,(H,14,16);1H
• InChI Key： XMXQZAFACDXBDS-UHFFFAOYSA-N
• SMILES： Br.S1C(NC2=C1CCCC2CN1CCCCC1)=O

Computed Properties

• Exact Mass: 252.1298
• Monoisotopic Mass: 332.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• Density: 1.22
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.608
• PSA: 32.34
• LogP: 3.23820